Cas no 1189724-14-8 (6-fluoro-N-phenyl-3-(piperidine-1-carbonyl)quinolin-4-amine)

• Product Name: 6-fluoro-N-phenyl-3-(piperidine-1-carbonyl)quinolin-4-amine
• CAS No: 1189724-14-8
• MF: C₂₁H₂₀FN₃O
• MW: 349.401408195496
• CID: 5388579
• Update Time: 2025-06-10

6-fluoro-N-phenyl-3-(piperidine-1-carbonyl)quinolin-4-amine Chemical and Physical Properties

Names and Identifiers

• [6-Fluoro-4-(phenylamino)-3-quinolinyl]-1-piperidinylmethanone
• 6-fluoro-N-phenyl-3-(piperidine-1-carbonyl)quinolin-4-amine

• Inchi： 1S/C21H20FN3O/c22-15-9-10-19-17(13-15)20(24-16-7-3-1-4-8-16)18(14-23-19)21(26)25-11-5-2-6-12-25/h1,3-4,7-10,13-14H,2,5-6,11-12H2,(H,23,24)
• InChI Key： PXBNFZFNPSIRAJ-UHFFFAOYSA-N
• SMILES： C(C1=C(NC2=CC=CC=C2)C2C(N=C1)=CC=C(F)C=2)(N1CCCCC1)=O

Experimental Properties

• Density: 1.283±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 526.1±50.0 °C(Predicted)
• pka: 5.00±0.27(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline-3-carboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxamides Quinoline-3-carboxamides

Additional information on 6-fluoro-N-phenyl-3-(piperidine-1-carbonyl)quinolin-4-amine

Introduction to 6-fluoro-N-phenyl-3-(piperidine-1-carbonyl)quinolin-4-amine (CAS No. 1189724-14-8)

6-fluoro-N-phenyl-3-(piperidine-1-carbonyl)quinolin-4-amine, identified by its CAS number 1189724-14-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research due to its structural complexity and potential biological activity. This compound belongs to the quinoline class of heterocyclic molecules, which are widely recognized for their role in medicinal chemistry and drug development. The presence of a fluorine atom at the 6-position and the incorporation of a piperidine carbonyl group at the 3-position contribute to its unique chemical properties, making it a promising candidate for further exploration in therapeutic applications.

The molecular structure of 6-fluoro-N-phenyl-3-(piperidine-1-carbonyl)quinolin-4-amine features a quinoline core, which is a well-documented scaffold in medicinal chemistry. Quinolines and their derivatives have been extensively studied for their antimicrobial, antimalarial, and anticancer properties. The fluorine substituent at the 6-position enhances the lipophilicity and metabolic stability of the molecule, which are critical factors in drug design. Additionally, the piperidine moiety introduces a nitrogen-rich environment that can interact with biological targets, potentially modulating enzyme activity or receptor binding.

In recent years, there has been a surge in interest regarding fluorinated quinoline derivatives due to their enhanced pharmacokinetic profiles. The fluorine atom can influence both the pharmacokinetics and pharmacodynamics of a drug by affecting its absorption, distribution, metabolism, excretion, and toxicity (ADMET) properties. Studies have shown that fluorine substitution can improve binding affinity to biological targets and increase resistance to enzymatic degradation. This has led to the development of novel fluorinated quinolines as candidates for treating various diseases, including cancer and infectious disorders.

The synthesis of 6-fluoro-N-phenyl-3-(piperidine-1-carbonyl)quinolin-4-amine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the piperidine carbonyl group at the 3-position necessitates careful consideration of reaction pathways to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations, have been employed to construct the desired molecular framework efficiently.

One of the most compelling aspects of 6-fluoro-N-phenyl-3-(piperidine-1-carbonyl)quinolin-4-amine is its potential application in oncology research. Quinoline derivatives have shown promise as inhibitors of kinases and other enzymes involved in cancer cell proliferation. The fluorine atom's ability to enhance binding interactions with these targets makes this compound an attractive lead for developing new anticancer agents. Preclinical studies have begun to explore its efficacy in inhibiting tumor growth and its potential as a single-agent or combination therapy.

Additionally, the compound's structural features make it a valuable tool for understanding drug-receptor interactions at a molecular level. Computational modeling and experimental techniques such as X-ray crystallography have been used to elucidate how 6-fluoro-N-phenyl-3-(piperidine-1-carbonyl)quinolin-4-amine interacts with biological targets. These studies provide insights into how modifications at specific positions within the molecule can influence its biological activity, guiding future drug design efforts.

The pharmaceutical industry has recognized the significance of fluorinated quinolines in drug development. Companies are investing heavily in research to discover new derivatives with improved therapeutic profiles. 6-fluoro-N-phenyl-3-(piperidine-1-carbonyl)quinolin-4-amine represents one such derivative that holds promise for addressing unmet medical needs. Its unique structural features make it a versatile scaffold for further chemical modifications, enabling the creation of novel compounds with enhanced efficacy and reduced side effects.

In conclusion, 6-fluoro-N-phenyl-3-(piperidine-1-carbonyl)quinolin-4-am ine (CAS No. 1189724-14 -8) is a structurally intriguing compound with significant potential in pharmaceutical research. Its combination of a fluorine substituent and piperidine moiety contributes to its unique chemical properties and biological activity. As research continues to uncover new therapeutic applications for fluorinated quinolines, compounds like this one are poised to play a crucial role in the development of next-generation drugs.